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Abstract

Reactive Blue 224 is a high-performance bifunctional reactive dye belonging to the
triphenodioxazine chromophore class. This guide provides a detailed examination of its
mechanism of action in dyeing cellulosic fibers, such as cotton. The dye is characterized by its
brilliant blue hue and excellent fastness properties, which are attributed to the formation of
stable covalent bonds with the fiber. This document outlines the chemical structure of Reactive
Blue 224, the dyeing process, the chemical reactions governing fixation and hydrolysis, and
detailed experimental protocols for evaluating dyeing performance.

Introduction

Reactive dyes are the most widely used class of dyes for cellulosic fibers due to their ability to
form strong, permanent covalent bonds with the fiber, resulting in excellent wash fastness.[1]
Reactive Blue 224, also known by its commercial name Levafix Royal Blue E-FR, is a
prominent member of this class, valued for its vibrant shade and high fixation efficiency. Its
molecular structure as a triphenodioxazine dye contributes to its brilliant color, while its
bifunctional nature, possessing two different reactive groups, enhances its reactivity and
fixation stability across a range of application conditions.[2][3]

Chemical Structure of Reactive Blue 224
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The chromophore of Reactive Blue 224 is based on a triphenodioxazine structure, which is
responsible for its characteristic bright blue color.[2] Its molecular formula is
C26H24Cl2K1N4Na1020Se.[4] While the exact proprietary structure is not publicly disclosed in
detail, the molecular formula and its classification as a bifunctional reactive dye strongly
indicate the presence of two distinct reactive groups: a monochlorotriazine (MCT) group and a
vinyl sulfone (VS) group, the latter being present in its more stable precursor form, 3-
sulfatoethylsulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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